Deloxolone

• CAS No.: 68635-50-7
• Product Name: Deloxolone
• Molecular Formula: C₃₄H₅₂O₆
• Molecular Weight: 556.8 g/mol
• IUPAC Name: (2S,4aS,6aR,6bS,8aR,10S,12aS,14aR,14bS)-10-(3-carboxypropanoyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid
• Standard InChI: InChI=1S/C34H52O6/c1-29(2)23-12-15-34(7)24(32(23,5)14-13-25(29)40-27(37)11-10-26(35)36)9-8-21-22-20-31(4,28(38)39)17-16-30(22,3)18-19-33(21,34)6/h9,21-23,25H,8,10-20H2,1-7H3,(H,35,36)(H,38,39)/t21-,22+,23+,25+,30-,31+,32+,33-,34-/m1/s1
• Standard InChIKey: VRFVGZRKFFTPCG-KYHPDETOSA-N
• Isomeric SMILES: C[C@]12CC[C@](C[C@H]1[C@H]3CC=C4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)OC(=O)CCC(=O)O)C)(C)C(=O)O
• SMILES: CC1(C2CCC3(C(=CCC4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C2(CCC1OC(=O)CCC(=O)O)C)C)C
• Canonical SMILES: CC1(C2CCC3(C(=CCC4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C2(CCC1OC(=O)CCC(=O)O)C)C)C
• Description: Deloxolone can be used to treat and prevent inflammatory, ischemic and proliferative diseases.
• Synonyms: ISF 2715; ISF-2715
• Reference: [1]. Giovanni Scaramuzzino, et al. Nitrate prodrugs able to release nitric oxide in a controlled and selective way and their use for prevention and treatment of inflammatory, ischemic and proliferative diseases .EP 1336602 A1
• PubChem Compound: 205973
• Last Modified: Nov 11 2021